Cas no 1289087-44-0 (Benzaldehyde, 5-(hydroxymethyl)-2-nitro-)

• Product Name: Benzaldehyde, 5-(hydroxymethyl)-2-nitro-
• CAS No: 1289087-44-0
• MF: C₈H₇NO₄
• MW: 181.15
• CID: 5520331
• PubChem ID: 131496100
• Update Time: 2026-03-10

Benzaldehyde, 5-(hydroxymethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-(hydroxymethyl)-2-nitro-
• 1289087-44-0
• 5-(Hydroxymethyl)-2-nitrobenzaldehyde
• G72005

• Inchi： 1S/C8H7NO4/c10-4-6-1-2-8(9(12)13)7(3-6)5-11/h1-3,5,10H,4H2
• InChI Key： CSLXJHNZCUHSKM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(CO)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 181.03750770g/mol
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.1Ų

Additional information on Benzaldehyde, 5-(hydroxymethyl)-2-nitro-

Benzaldehyde, 5-(hydroxymethyl)-2-nitro- (CAS No. 1289087-44-0): Properties, Applications, and Market Insights

Benzaldehyde, 5-(hydroxymethyl)-2-nitro- (CAS No. 1289087-44-0) is a specialized nitro-substituted benzaldehyde derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound features a unique molecular structure combining a hydroxymethyl group and a nitro group on the benzene ring, making it valuable for various chemical transformations. Its molecular formula is C₈H₇NO₄, with a molecular weight of 181.15 g/mol.

The growing interest in nitroaromatic compounds like Benzaldehyde, 5-(hydroxymethyl)-2-nitro- stems from their versatility in synthesizing pharmaceutical intermediates and agrochemicals. Researchers frequently search for "nitrobenzaldehyde derivatives applications" or "CAS 1289087-44-0 synthesis methods," reflecting its importance in modern chemistry. This compound's electron-withdrawing nitro group enhances its reactivity in nucleophilic aromatic substitution reactions, a key feature for designing novel bioactive molecules.

In pharmaceutical research, 5-(hydroxymethyl)-2-nitrobenzaldehyde serves as a precursor for developing antimicrobial agents and anti-inflammatory compounds. Recent studies highlight its potential in creating targeted drug delivery systems, particularly for treating metabolic disorders. The compound's hydroxymethyl functionality allows for further derivatization, making it valuable for bioconjugation chemistry – a trending topic in medicinal chemistry forums and research publications.

The material science field utilizes Benzaldehyde, 5-(hydroxymethyl)-2-nitro- in developing advanced polymers and functional materials. Its ability to form Schiff bases makes it useful for creating coordination polymers with potential applications in sensor technology. Current market analysis shows increasing demand for such high-purity aromatic aldehydes, especially in regions with growing pharmaceutical manufacturing sectors.

From an environmental chemistry perspective, researchers are investigating green synthesis methods for nitrobenzaldehyde derivatives like CAS 1289087-44-0. This aligns with the global push toward sustainable chemistry practices, addressing common search queries about "eco-friendly nitroaromatic synthesis." The compound's stability and relatively low toxicity profile make it suitable for various industrial applications while meeting environmental regulations.

Quality control of Benzaldehyde, 5-(hydroxymethyl)-2-nitro- typically involves HPLC analysis and spectroscopic characterization (IR, NMR). Suppliers emphasize high-purity grades (>98%) for research applications, with storage recommendations focusing on moisture protection and light-sensitive handling. These specifications are crucial for researchers searching for "CAS 1289087-44-0 technical specifications" or "5-(hydroxymethyl)-2-nitrobenzaldehyde storage conditions."

The global market for specialty benzaldehyde derivatives shows steady growth, driven by pharmaceutical and material science applications. Benzaldehyde, 5-(hydroxymethyl)-2-nitro- occupies a niche position in this market, with manufacturers developing cost-effective production processes to meet research and industrial demand. Recent patent analyses reveal innovative applications in organic electronics and catalysis, expanding its commercial potential.

Future research directions for CAS 1289087-44-0 include exploring its role in asymmetric synthesis and biocatalysis – areas generating significant academic interest. The compound's structural features make it promising for developing chiral auxiliaries and organocatalysts. These developments respond to industry needs for selective synthetic methodologies, as reflected in growing publications and conference presentations on nitroaromatic chemistry.